ethyl 2-(2-(4-methyl-6-oxopyrimidin-1(6H)-yl)acetamido)thiazole-4-carboxylate

• IUPAC Name: ethyl 2-[[2-(4-methyl-6-oxopyrimidin-1-yl)acetyl]amino]-1,3-thiazole-4-carboxylate
• InChI: InChI=1S/C13H14N4O4S/c1-3-21-12(20)9-6-22-13(15-9)16-10(18)5-17-7-14-8(2)4-11(17)19/h4,6-7H,3,5H2,1-2H3,(H,15,16,18)
• InChI Key: OOYPAXXLWGZJEF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CSC(=N1)NC(=O)CN2C=NC(=CC2=O)C
• Molecular Formula: C13H14N4O4S
• Molecular Weight: 322.34 g/mol

Description

Ethyl 2-(2-(4-methyl-6-oxopyrimidin-1(6H)-yl)acetamido)thiazole-4-carboxylate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Transformations in Chemical Synthesis

Chemical synthesis often involves the transformation of various starting materials into more complex molecules through multiple steps. For example, the synthesis of (4-oxo-4H-pyrido(1,2-a)pyrimidin-3-yl)thiazole-5-carboxylates from methyl 2-amino-4-(2-methoxy-2-oxo-ethyl)thiazole-5-carboxylate demonstrates the compound's role in creating heterocyclic systems with potential biological activities (Žugelj et al., 2009).

Potential Biological Activities

Compounds derived from or related to ethyl 2-(2-(4-methyl-6-oxopyrimidin-1(6H)-yl)acetamido)thiazole-4-carboxylate have been evaluated for their biological activities. For instance, new thiazolo[5,4-d]pyrimidines with molluscicidal properties have been synthesized, showcasing the compound's utility in developing agents against parasites (El-bayouki & Basyouni, 1988). Moreover, antimicrobial evaluations of some new thiazolo[4,5-d]pyrimidines highlight the compound's potential in creating treatments against bacterial and fungal infections (Balkan et al., 2001).

Advanced Heterocyclic Synthesis

Advanced chemical synthesis techniques enable the creation of novel heterocyclic systems. For example, the microwave-assisted synthesis of thiazolopyrimidine derivatives has shown not only efficiency in chemical processes but also potential antimicrobial and antioxidant activities of the synthesized compounds (Youssef & Amin, 2012). This underscores the importance of such compounds in pharmaceutical research and development.